2-Nitro-4-morpholinocarbonylaniline

• Molecular Formula: C11H13N3O4
• Molecular Weight: 251.24 g/mol
• IUPAC Name: (4-amino-3-nitrophenyl)-morpholin-4-ylmethanone
• InChI: InChI=1S/C11H13N3O4/c12-9-2-1-8(7-10(9)14(16)17)11(15)13-3-5-18-6-4-13/h1-2,7H,3-6,12H2
• InChI Key: SYKWSQHWZQYROS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CC(=C(C=C2)N)[N+](=O)[O-]

Description

2-Nitro-4-morpholinocarbonylaniline is a useful research compound. Its molecular formula is C11H13N3O4 and its molecular weight is 251.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-amino-3-nitrobenzoic acid (7.40 g), 1-hydroxybenzotriazole (6.59 g), dicyclohexylcarbodiimide (10.90 g), dry N,N-dimethylformamide (74 ml), and morpholine (4.3 ml) was stirred at room temperature for 2 hours. The insolubles were filtered out, and washed with N,N-dimethylformamide. The filtrate and the washing were combined, and concentrated to obtain a yellowish brown solid (16.01 g).